tert-Butyl 4-(4-bromobenzyl)piperazine-1-carboxylate

• IUPAC Name: tert-butyl 4-[(4-bromophenyl)methyl]piperazine-1-carboxylate
• InChI: InChI=1S/C16H23BrN2O2/c1-16(2,3)21-15(20)19-10-8-18(9-11-19)12-13-4-6-14(17)7-5-13/h4-7H,8-12H2,1-3H3
• InChI Key: JSRUCGIETXRETJ-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)N1CCN(CC1)CC2=CC=C(C=C2)Br
• Molecular Formula: C16H23BrN2O2
• DSSTOX Substance ID: DTXSID50383739
• Molecular Weight: 355.27 g/mol
• CAS RN: 844891-10-7

Description

“tert-Butyl 4-(4-bromobenzyl)piperazine-1-carboxylate” is a chemical compound with the CAS Number: 844891-10-7. It has a molecular weight of 355.27. The IUPAC name for this compound is tert-butyl 4-(4-bromobenzyl)-1-piperazinecarboxylate.

Molecular Structure Analysis

The InChI code for this compound is 1S/C16H23BrN2O2/c1-16(2,3)21-15(20)19-10-8-18(9-11-19)12-13-4-6-14(17)7-5-13/h4-7H,8-12H2,1-3H3. This code provides a specific description of the molecule’s structure.

Physical And Chemical Properties Analysis

This compound is a solid at room temperature. It should be stored sealed in a dry environment at 2-8°C.

Scientific Research Applications

Biological Applications of tert-Butyl 4-(4-bromobenzyl)piperazine-1-carboxylate

Antibacterial Activity: .

Organic Synthesis Intermediate: .

PROTAC Development: .

Synthesis of Biologically Active Compounds: .

Precursor to Natural Products: .

Safety and Hazards

This compound is labeled with the GHS07 pictogram, indicating that it can be harmful if swallowed, causes skin irritation, causes serious eye irritation, and may cause respiratory irritation. Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray, wearing protective gloves/protective clothing/eye protection/face protection, and washing hands thoroughly after handling.

Synthesis routes and methods I

Procedure details

To a mixture of 4-bromobenzyl bromide (5 g, 20 mmol) and N-Boc piperazine (4.47 g, 24 mmol) in DMF (25 mL), K2CO3 (5.52 g, 40 mmol) was added and the reaction mixture was stirred for 16 h at room temperature. After completion of reaction (monitored by TLC), the reaction mixture was poured into water (100 mL) and extracted with ethyl acetate (30 mL×3). The combined organic layers were washed with brine (100 mL), dried over anhydrous Na2SO4, filtered and concentrated under reduced pressure to give crude product, V-1-I. This compound was used for next step without purification.

Synthesis routes and methods II

Procedure details

Synthesis routes and methods III

Procedure details

1-Bromo-4-(bromomethyl)benzene (8.078 g, 32.3 mmol) and tert-butyl piperazine-1-carboxylate (6.625 g, 35.6 mmol) were dissolved in DMF (40 ml) and K2CO3 (8.93 g, 64.6 mmol) was added. The reaction mixture was heated to 60° C. for 4 h and then filtered through a pad of celite. The filtrate was evaporated and the residue was triturated in hexanes to produce compound 451 as white solid (9.46 g, 82% yield). LCMS: 255.0 (M+H)+.